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Compound of Interest

Compound Name: HAIYPRH hydrochloride
Cat. No.: B15144501
Get Quote
\ J

For Researchers, Scientists, and Drug Development
Professionals

This document provides a comprehensive guide to the dissolution of HAIYPRH hydrochloride,
a heptapeptide targeting the transferrin receptor (TfR).[1][2][3] These protocols are intended for
research purposes to ensure the proper handling and preparation of this peptide for various
applications in drug delivery and targeted therapies.[2][4]

Chemical and Physical Properties

HAIYPRH hydrochloride is a synthetic peptide with the amino acid sequence His-Ala-lle-Tyr-
Pro-Arg-His.[4] It is commonly used to functionalize nanocarriers to facilitate their transport
across the blood-brain barrier and target cells overexpressing the transferrin receptor, such as
glioma cells.[1][2][4]
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Property Value Reference
Molecular Formula C41H61CIN1409 [1][5]
Molecular Weight 929.46 g/mol [1][5]
Appearance White to off-white solid [2]

Purity >99% [5]
Solubility Soluble in water (= 100 e

mg/mL)
Target Transferrin Receptor (TfR) [11[3]

Experimental Protocols

Materials and Equipment
o HAIYPRH hydrochloride powder

Sterile, deionized, and nuclease-free water

Vortex mixer

Pipettes and sterile pipette tips

Sterile microcentrifuge tubes

Optional: 0.22 pm syringe filter for sterilization

Step-by-Step Dissolution Protocol for Stock Solutions

This protocol outlines the steps to prepare a stock solution of HAIYPRH hydrochloride.

» Aliquoting (Recommended): Before opening, briefly centrifuge the vial to ensure all the
lyophilized powder is at the bottom. To avoid repeated freeze-thaw cycles that can degrade
the peptide, it is recommended to aliquot the desired amount of the powder into separate
sterile microcentrifuge tubes before reconstitution.[2]
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e Solvent Addition: Add the appropriate volume of sterile, deionized water to the vial or
microcentrifuge tube containing the peptide. For guidance on preparing common stock
concentrations, refer to the table below.

o Vortexing: Gently vortex the solution until the peptide is completely dissolved. Visually
inspect the solution to ensure there are no visible particles.

 Sterilization (Optional but Recommended): For cell culture and in vivo studies, it is advisable
to sterilize the peptide solution. This can be achieved by filtering the solution through a 0.22
um syringe filter into a new sterile tube.[2]

o Storage: Store the reconstituted stock solution at -20°C for short-term storage (up to 1
month) or at -80°C for long-term storage (up to 6 months).[1][2] Always protect the solution
from light.[1]

Preparation of Stock Solutions

The following table provides the required volumes of water to prepare common stock solutions
from 1 mg, 5 mg, and 10 mg of HAIYPRH hydrochloride powder.

. . Mass of HAIYPRH
Desired Concentration . Volume of Water to Add
hydrochloride

1mM 1mg 1.0759 mL
5mg 5.3795 mL

10 mg 10.7589 mL

5 mM 1mg 0.2152 mL
5mg 1.0759 mL

10 mg 2.1518 mL

10 mM 1mg 0.1076 mL
5 mg 0.5379 mL

10 mg 1.0759 mL
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Table based on data from MedChemExpress.[1][2]

Signaling Pathway and Experimental Workflow
HAIYPRH-Mediated Cellular Uptake

HAIYPRH hydrochloride functions as a ligand that specifically binds to the transferrin receptor
(TfR) on the cell surface.[1][3] This binding event triggers receptor-mediated endocytosis,
allowing the peptide and any conjugated cargo (e.g., nanoparticles, drugs) to be internalized by
the cell. This mechanism is particularly effective for delivering therapeutics across the blood-
brain barrier and into tumors that overexpress TfR.[4]

Extracellular Space Cell Membrane Intracellular Space

o ) Trafficking
Binding Transferrin Receptor (TfR) Endocytosis Endosome Cargo Release
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HAIYPRH binds to TfR, initiating endocytosis and cargo release.

Experimental Workflow for Dissolution

The following diagram illustrates the standardized workflow for dissolving HAIYPRH
hydrochloride.
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Workflow for the dissolution and storage of HAIYPRH hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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